4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one
Overview
Description
4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one is a chemical compound with the molecular formula C9H8N2S5 . It appears as a light yellow to amber to dark green powder or crystal .
Molecular Structure Analysis
The molecular weight of 4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one is 304.5 g/mol . The InChI code isInChI=1S/C9H8N2S5/c10-3-1-5-13-7-8 (14-6-2-4-11)16-9 (12)15-7/h1-2,5-6H2 and the InChIKey is DRMGXZWMQXEMKB-UHFFFAOYSA-N . The canonical SMILES representation is C (CSC1=C (SC (=S)S1)SCCC#N)C#N . Physical And Chemical Properties Analysis
4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one is a solid at 20 degrees Celsius . It has a melting point range of 81.0 to 85.0 degrees Celsius . .Scientific Research Applications
Fluorescent Chemodosimeters
The compound has been used to create fluorescent chemodosimeters for the detection of heavy metals like mercury. This application is crucial for environmental monitoring and safety .
Ionic Liquids
Research has indicated that 4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one can enhance the fluorescence properties of certain compounds in ionic liquids, which are solvents with a variety of industrial applications .
Safety and Hazards
This compound is toxic if swallowed, in contact with skin, or if inhaled . It can cause skin irritation and serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, wearing protective gloves/clothing/eye/face protection, and storing in a well-ventilated place with the container tightly closed .
properties
IUPAC Name |
3-[[5-(2-cyanoethylsulfanyl)-2-oxo-1,3-dithiol-4-yl]sulfanyl]propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS4/c10-3-1-5-13-7-8(14-6-2-4-11)16-9(12)15-7/h1-2,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIYHFUIJFJOCQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CSC1=C(SC(=O)S1)SCCC#N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90401340 |
Source
|
| Record name | 4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90401340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one | |
CAS RN |
158871-28-4 |
Source
|
| Record name | 4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90401340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the key structural feature of 4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one revealed by its crystal structure?
A1: The crystal structure analysis of 4,5-Bis(2-cyanoethylthio)-1,3-dithiol-2-one reveals a planar and conjugated 4,5-dimercapto-1,3-dithiole-2-one (dmio) core. Two cyanoethyl groups are attached to this core, positioned on opposite sides of the five-membered ring. This conformation aligns with the computationally predicted lowest energy state of the molecule []. Furthermore, the presence of oxygen and nitrogen atoms within the molecule leads to various weak interactions within the crystal lattice. This characteristic distinguishes it from typical dmit (4,5-dimercapto-1,3-dithiole-2-thione) alkyl compounds [].
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